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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-nitrobenzaldehyde, a

key intermediate in organic synthesis. This document details its physicochemical properties,

experimental protocols for its synthesis, and relevant safety information, tailored for

professionals in research and drug development.

Core Properties of 4-Fluoro-2-nitrobenzaldehyde
4-Fluoro-2-nitrobenzaldehyde is a versatile chemical compound utilized in the synthesis of

various pharmaceuticals, agrochemicals, and other complex organic molecules.[1] Its distinct

fluorine and nitro functional groups impart unique electronic properties that enhance its

reactivity, making it a valuable building block in synthetic chemistry.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 4-Fluoro-2-
nitrobenzaldehyde.
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Property Value Source

Molecular Formula C₇H₄FNO₃ [2][3]

Molecular Weight 169.11 g/mol [2][3]

CAS Number 2923-96-8 [2][3]

Physical Form Solid [4]

Purity ≥95% [4]

Storage Temperature Refrigerator [4]

Synthesis of 4-Fluoro-2-nitrobenzaldehyde
The synthesis of 4-Fluoro-2-nitrobenzaldehyde can be achieved through the halogen

exchange reaction of a corresponding chloro-nitrobenzaldehyde with an alkali metal fluoride.

This process is a general method for preparing fluoro-nitro-benzaldehydes.

Experimental Protocol: Halogen Exchange Reaction
This protocol is adapted from a general method for the preparation of fluoro-nitro-

benzaldehydes.

Materials:

4-Chloro-2-nitrobenzaldehyde

Potassium fluoride (anhydrous)

Dimethylformamide (DMF)

Methylene chloride

Water

Round-bottom flask

Stirrer
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Heating mantle

Vacuum evaporator

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask, suspend 4-chloro-2-nitrobenzaldehyde and an

excess of anhydrous potassium fluoride (e.g., 2 molar equivalents) in dimethylformamide.

Reaction: Stir the mixture vigorously and heat to a temperature of 100-160°C. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Solvent Removal: Once the reaction is complete, cool the mixture and evaporate the

dimethylformamide under reduced pressure.

Extraction: To the resulting residue, add water and extract the product with methylene

chloride.

Washing and Drying: Separate the organic phase and wash it with water. Dry the organic

phase over an anhydrous drying agent.

Purification: Evaporate the methylene chloride to yield the crude 4-Fluoro-2-
nitrobenzaldehyde. The product can be further purified by recrystallization from a suitable

solvent.

Analytical Methods
The analysis of nitroaromatic compounds such as 4-Fluoro-2-nitrobenzaldehyde can be

performed using various chromatographic techniques. High-performance liquid

chromatography (HPLC) with UV detection and gas chromatography (GC) coupled with mass

spectrometry (MS) or an electron capture detector (ECD) are suitable methods for the

determination and quantification of these compounds.[5]
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Safety and Handling
4-Fluoro-2-nitrobenzaldehyde is classified as an irritant.[2] It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][6]

Hazard Statements:

H302: Harmful if swallowed[4]

H315: Causes skin irritation[2][6]

H319: Causes serious eye irritation[2][6]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[2][6]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Use only outdoors or in a well-ventilated area.[6]

Avoid breathing dust and fumes.[6]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[6]

Store in a well-ventilated place and keep the container tightly closed.[6]

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of 4-Fluoro-2-
nitrobenzaldehyde via a halogen exchange reaction.
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Synthesis workflow for 4-Fluoro-2-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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